Cas no 874787-96-9 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide
• CAS No: 874787-96-9
• MF: C₁₄H₂₀N₂O₆S₂
• MW: 376.448401451111
• CID: 5948265
• PubChem ID: 16270076
• Update Time: 2025-06-14

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide
• N-(1,1-dioxothiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzenesulfonamide
• Benzenesulfonamide, N-(2-methylpropyl)-3-nitro-N-(tetrahydro-1,1-dioxido-3-thienyl)-
• AKOS016869969
• 874787-96-9
• F2547-0085
• SR-01000022132
• AKOS001177514
• Z45480645
• SR-01000022132-1
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-isobutyl-3-nitrobenzenesulfonamide

• Inchi： 1S/C14H20N2O6S2/c1-11(2)9-15(13-6-7-23(19,20)10-13)24(21,22)14-5-3-4-12(8-14)16(17)18/h3-5,8,11,13H,6-7,9-10H2,1-2H3
• InChI Key： JHOHAXZJARWCFF-UHFFFAOYSA-N
• SMILES： C1(S(N(CC(C)C)C2CCS(=O)(=O)C2)(=O)=O)=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 376.07627871g/mol
• Monoisotopic Mass: 376.07627871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 587.1±60.0 °C(Predicted)
• pka: -9.45±0.70(Predicted)

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide

Research Briefing on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide (CAS: 874787-96-9)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide (CAS: 874787-96-9) is a sulfonamide derivative that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, including a thiolane sulfone moiety and a nitrobenzene sulfonamide group, has been explored for its biological activity and pharmacological properties. Recent studies have focused on its synthesis, mechanism of action, and potential applications in drug development, particularly in the treatment of inflammatory and metabolic disorders.

The synthesis of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide involves multi-step organic reactions, with key intermediates being carefully characterized using techniques such as NMR spectroscopy and mass spectrometry. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in further biological studies. Researchers have also investigated its stability under various physiological conditions, which is critical for its potential use as a drug candidate.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). These findings suggest its potential as an anti-inflammatory agent. Additionally, recent in vitro and in vivo studies have demonstrated its ability to modulate metabolic pathways, making it a candidate for the treatment of metabolic syndrome and related conditions. The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are currently under investigation to assess its suitability for clinical development.

One of the most notable aspects of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide is its selectivity and specificity towards target proteins. Structural-activity relationship (SAR) studies have revealed that the nitrobenzene sulfonamide group plays a crucial role in binding to active sites of target enzymes, while the thiolane sulfone moiety enhances the compound's stability and bioavailability. These insights have guided the design of analogs with improved efficacy and reduced off-target effects.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as potential toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. Ongoing research aims to optimize the compound's properties through medicinal chemistry approaches and to evaluate its safety profile in more comprehensive preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide (CAS: 874787-96-9) represents a promising candidate for further development in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies will likely focus on refining its pharmacological properties and exploring its therapeutic potential in greater depth, paving the way for its eventual clinical evaluation.